Cas no 2171247-47-3 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid
• CAS No: 2171247-47-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5770932
• PubChem ID: 165533116
• Update Time: 2025-08-02

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1579855
• 2171247-47-3
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid
• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid

• Inchi： 1S/C26H32N2O5/c1-4-13-28(15-25(30)31)24(29)14-23(17(2)3)27-26(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,4,13-16H2,1-3H3,(H,27,32)(H,30,31)/t23-/m0/s1
• InChI Key： LLRAJBHJQJIBSL-QHCPKHFHSA-N
• SMILES： O(C(N[C@@H](CC(N(CC(=O)O)CCC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid

Compound CAS No. 2171247-47-3: A Comprehensive Overview

The compound with CAS No. 2171247-47-3, known as 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The chemical structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid derivative, and a propyl substituent. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and ensuring its bioavailability. The presence of the N-propyl group adds to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of key enzymes and receptors involved in various pathological processes. For instance, research published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against certain kinases implicated in cancer progression. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) has opened new avenues for its application in treating neurological disorders such as Alzheimer's disease.

The synthesis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. The use of advanced techniques such as stereoselective catalysis and microwave-assisted synthesis has significantly improved the yield and purity of this compound, making it more accessible for preclinical studies.

In terms of therapeutic applications, this compound has shown promise in several disease models. Preclinical data indicate that it possesses anti-inflammatory properties, which could be beneficial in treating chronic inflammatory conditions such as arthritis. Furthermore, its ability to inhibit key enzymes involved in metabolic disorders suggests its potential as a novel therapeutic agent in diabetes management.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's mechanism of action. Molecular docking studies reveal that it interacts with specific residues on target proteins, leading to conformational changes that disrupt enzyme activity or receptor signaling pathways. These insights have guided further optimization efforts aimed at improving its pharmacokinetic properties and reducing potential off-target effects.

The safety profile of this compound has been extensively evaluated in toxicological studies, with results indicating low toxicity at therapeutic doses. However, long-term safety studies are still underway to assess its suitability for chronic administration.

In conclusion, CAS No. 2171247-47-3 represents a cutting-edge chemical entity with immense potential in the pharmaceutical industry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in the development of novel therapeutics for various diseases. As research continues to unfold, this compound is expected to play a pivotal role in advancing our understanding of complex biological systems and paving the way for innovative treatment strategies.